
Application Notes and Protocols for Utilizing
SmCo Magnets in Cryogenic Research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Einecs 235-359-4

Cat. No.: B15175118 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Samarium Cobalt

(SmCo) magnets in cryogenic research. The exceptional thermal stability and high magnetic

strength of SmCo magnets make them ideal for a wide range of low-temperature applications,

from fundamental physics research to the development of advanced medical technologies.

Introduction to SmCo Magnets in Cryogenics
Samarium Cobalt (SmCo) magnets are a type of rare-earth magnet renowned for their ability to

maintain high magnetic performance at both elevated and cryogenic temperatures.[1] Unlike

Neodymium magnets, which can experience a significant decrease in performance at low

temperatures due to spin reorientation, SmCo magnets exhibit a modest increase in

remanence (Br) and a significant increase in intrinsic coercivity (Hci) as the temperature

decreases.[2] This makes them highly reliable for applications requiring stable and strong

magnetic fields in cryogenic environments, with some studies reporting their successful use at

temperatures as low as 2 Kelvin.[2]

There are two primary types of SmCo magnets: SmCo5 (composed of one samarium atom to

five cobalt atoms) and Sm2Co17 (composed of two samarium atoms to seventeen cobalt

atoms).[1][3] Both alloy types are well-suited for cryogenic applications.[2] Sm2Co17 generally

offers higher magnetic strength and temperature stability compared to SmCo5.[1]
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Quantitative Data: Magnetic Properties at Cryogenic
Temperatures
The following tables summarize the typical magnetic properties of various grades of sintered

SmCo magnets at room temperature (approximately 20°C) and provide calculated estimates

for their performance at cryogenic temperatures (77K and 4K). These estimates are based on

the typical temperature coefficients for Br and Hci. It is important to note that actual

performance can vary based on the specific manufacturing process and the magnet's

geometry.

Table 1: Typical Magnetic Properties of Sintered SmCo5 Magnets

Grade

Remane
nce (Br)
at 20°C
(T)

Intrinsic
Coercivi
ty (Hci)
at 20°C
(kA/m)

Max.
Energy
Product
(BH)ma
x at
20°C
(kJ/m³)

Estimat
ed Br at
77K
(-196°C)
(T)

Estimat
ed Hci
at 77K
(-196°C)
(kA/m)

Estimat
ed Br at
4K
(-269°C)
(T)

Estimat
ed Hci
at 4K
(-269°C)
(kA/m)

YX-16 0.81-0.85
1194-

1830
110-127 0.86-0.90

2030-

3111
0.88-0.92

2627-

4026

YX-18 0.85-0.90
1194-

1830
127-143 0.90-0.95

2030-

3111
0.92-0.98

2627-

4026

YX-20 0.90-0.94
1194-

1830
150-167 0.95-1.00

2030-

3111
0.98-1.02

2627-

4026

YX-22 0.92-0.96
1194-

1830
160-175 0.97-1.02

2030-

3111
1.00-1.04

2627-

4026

YX-24 0.96-1.00
1194-

1830
175-190 1.02-1.06

2030-

3111
1.04-1.09

2627-

4026

Data sourced from manufacturer specifications.[4] Estimated values are calculated using a

typical temperature coefficient of -0.05%/°C for Br and -0.30%/°C for Hci.[5]
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Table 2: Typical Magnetic Properties of Sintered Sm2Co17 Magnets

Grade

Remane
nce (Br)
at 20°C
(T)

Intrinsic
Coercivi
ty (Hci)
at 20°C
(kA/m)

Max.
Energy
Product
(BH)ma
x at
20°C
(kJ/m³)

Estimat
ed Br at
77K
(-196°C)
(T)

Estimat
ed Hci
at 77K
(-196°C)
(kA/m)

Estimat
ed Br at
4K
(-269°C)
(T)

Estimat
ed Hci
at 4K
(-269°C)
(kA/m)

XGS32H 1.10-1.15 ≥1990 239-255 1.16-1.21 ≥3184 1.18-1.24 ≥3980

XGS30H 1.07-1.12 ≥1990 223-239 1.13-1.18 ≥3184 1.15-1.20 ≥3980

Data sourced from manufacturer specifications.[6] Estimated values are calculated using a

typical temperature coefficient of -0.03% to -0.05%/°C for Br and -0.20% to -0.30%/°C for Hci.

[6]

Experimental Protocols
Protocol for Cryogenic Vibrating Sample Magnetometry
(VSM) of SmCo Magnets
This protocol outlines the general procedure for characterizing the magnetic properties of a

SmCo magnet sample at cryogenic temperatures using a Vibrating Sample Magnetometer

(VSM).

Objective: To measure the magnetic hysteresis loop of a SmCo magnet at a specific cryogenic

temperature (e.g., 77K or 4.2K) to determine its remanence (Br), coercivity (Hc), and intrinsic

coercivity (Hci).

Materials and Equipment:

Vibrating Sample Magnetometer (VSM) with a cryogenic temperature control system (e.g.,

liquid helium or liquid nitrogen cryostat).

SmCo magnet sample of a well-defined shape and size.
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Non-magnetic sample holder.

Liquid helium or liquid nitrogen.

Data acquisition and analysis software.

Procedure:

Sample Preparation:

Securely mount the SmCo magnet sample onto the non-magnetic sample holder. Ensure

the orientation of the magnet's easy axis relative to the applied magnetic field is known.

System Preparation:

Cool down the VSM cryostat to the desired base temperature (e.g., 4.2K with liquid

helium).

Install the sample holder with the SmCo magnet into the VSM.

Measurement:

Set the temperature controller to the target measurement temperature (e.g., 77K). Allow

the system to stabilize.

Apply a maximum magnetic field sufficient to saturate the magnet. For SmCo magnets,

this can be in the range of 35,000 Oersteds or higher.[3]

Sweep the magnetic field from the maximum positive value to the maximum negative

value and back to the maximum positive value to trace the full hysteresis loop. The field

sweep rate should be kept constant.

Record the magnetic moment as a function of the applied magnetic field.

Data Analysis:

Correct the raw data for any background signal from the sample holder.
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From the hysteresis loop, determine the following parameters:

Saturation Magnetization (Ms): The maximum magnetic moment achieved at the highest

applied field.

Remanence (Br): The magnetic induction remaining in the magnet after the applied

magnetic field is removed (H=0).

Coercivity (Hc): The intensity of the applied magnetic field required to reduce the

magnetization of the material to zero.

Intrinsic Coercivity (Hci): The resistance of the magnetic material to demagnetization.

Preparation Measurement Analysis

Sample Preparation System Preparation Set Temperature Apply Saturating Field Sweep Magnetic Field Record Data Correct for Background Analyze Hysteresis Loop Extract Br, Hc, Hci

Click to download full resolution via product page

Cryogenic VSM Experimental Workflow

Protocol for a Cryogenic Magnetic Levitation
Demonstration using a SmCo Magnet
This protocol describes a simple demonstration of magnetic levitation at cryogenic

temperatures using a SmCo magnet and a high-temperature superconductor.

Objective: To demonstrate the Meissner effect and stable magnetic levitation using a

cryogenically cooled superconductor and a SmCo permanent magnet.

Materials and Equipment:

A small, strong SmCo magnet.

A high-temperature superconductor puck (e.g., YBCO).
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A shallow, non-metallic container (e.g., a petri dish).

Liquid nitrogen.

Cryogenic gloves and safety goggles.

Non-magnetic tweezers.

Procedure:

Safety Precautions: Always wear cryogenic gloves and safety goggles when handling liquid

nitrogen.

Setup: Place the superconductor puck in the center of the non-metallic container.

Cooling: Carefully pour liquid nitrogen into the container until the superconductor is fully

submerged. Wait for the liquid nitrogen to stop boiling vigorously, indicating that the

superconductor has reached cryogenic temperatures.

Levitation: Using the non-magnetic tweezers, carefully place the SmCo magnet above the

center of the superconductor.

Observation: The magnet should levitate a stable distance above the superconductor. You

can gently nudge the magnet to observe its stability and frictionless movement along the

magnetic field lines.
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Place Superconductor in Container

Cool Superconductor with Liquid Nitrogen

Place SmCo Magnet Above Superconductor

Observe Stable Levitation
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Cryogenic Magnetic Levitation Protocol

Applications in Cryogenic Research
The unique properties of SmCo magnets at low temperatures make them suitable for a variety

of demanding research applications.

Magnetic Bearings in Cryogenic Systems
SmCo magnets are used in the design of cryogenic magnetic bearings for applications such as

turbopumps in rocket engines and other high-speed rotating machinery operating in cryogenic

fluids.[2] These non-contact bearings offer the advantage of eliminating friction and the need

for lubrication, which is often problematic at low temperatures.

Cryocooler-Based Systems
In cryogen-free systems that utilize cryocoolers to reach low temperatures, SmCo magnets can

be integrated to provide strong, stable magnetic fields without the need for superconducting

magnets and their associated complex cooling requirements.[7] This simplifies the design and

operation of experimental setups for a wide range of measurements.
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Magnetic Resonance Imaging (MRI) and Nuclear
Magnetic Resonance (NMR)
While large-scale MRI and NMR systems often use superconducting magnets, SmCo magnets

can be employed in smaller, specialized, or portable systems, particularly where the stability of

the magnetic field over a range of temperatures is critical.[8] Their use in cryogen-free MRI

systems is an area of active development.

Cryogenic Properties

Cryogenic Research Applications

SmCo Magnets

High Intrinsic Coercivity Stable Remanence Low Temperature Coefficient
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Relationship between SmCo Properties and Applications

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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